Cas no 16986-49-5 (1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, chloride, hydrate (1:2:2))

• Product Name: 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, chloride, hydrate (1:2:2)
• CAS No: 16986-49-5
• Molecular Formula: C₁₂H₃₀N₂+₂^.₂[Cl-]^.₂[H₂O]
• Molecular Weight: 309.31656
• CID: 145686
• PubChem ID: 28180

1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, chloride, hydrate (1:2:2) Properties

Names and Identifiers

• 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, chloride, hydrate (1:2:2)
• trimethyl-[6-(trimethylazaniumyl)hexyl]azanium,dichloride,dihydrate
• HEXAMETHONIUM CHLORIDE DIHYDRATE
• MFCD00211306
• N1,N1,N1,N6,N6,N6-Hexamethylhexane-1,6-diaminiumchloridedihydrate
• trimethyl-[6-(trimethylazaniumyl)hexyl]azanium;dichloride;dihydrate
• SY317493
• UNII-9K0FYL38MO
• 9K0FYL38MO
• N1,N1,N1,N6,N6,N6-Hexamethylhexane-1,6-diaminium chloride dihydrate
• BS-47910
• D90797
• CS-0163038
• 16986-49-5
• Q27272649
• HEXAMETHONIUM DIHYDRATE DICHLORIDE

• InChIKey： HQDLRYUQFUBIHD-UHFFFAOYSA-L
• Inchi： InChI=1S/C12H30N2.2ClH.2H2O/c1-13(2,3)11-9-7-8-10-12-14(4,5)6;;;;/h7-12H2,1-6H3;2*1H;2*1H2/q+2;;;;/p-2
• SMILES： O.O.[Cl-].[Cl-].C[N+](CCCCCC[N+](C)(C)C)(C)C

Computed Properties

• Exact Mass: 273.9338
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 308.2
• Heavy Atom Count: 18
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 2A^2

Experimental Properties

• PSA: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Hexamethonium compounds